Cas no 40848-48-4 (3-Phenyl-pyrido(3,4-e)(1,2,4)triazine)

3-Phenyl-pyrido(3,4-e)(1,2,4)triazine structure
40848-48-4 structure
Product name:3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
CAS No:40848-48-4
MF:C12H8N4
MW:208.219
CID:2633917
PubChem ID:516601

3-Phenyl-pyrido(3,4-e)(1,2,4)triazine Chemical and Physical Properties

Names and Identifiers

    • 3-phenylpyrido[3,4-e][1,2,4]triazine
    • 3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
    • 3-Phenyl-pyrido[3,4-e][1,2,4]triazine
    • CHEMBL84019
    • DTXSID40193824
    • DTXCID80116315
    • 40848-48-4
    • Inchi: InChI=1S/C12H8N4/c1-2-4-9(5-3-1)12-14-11-8-13-7-6-10(11)15-16-12/h1-8H
    • InChI Key: SNAMXDPWMHPIQG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 208.074896272Da
  • Monoisotopic Mass: 208.074896272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 51.6Ų

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